Ecamsule
Overview
Description
Ecamsule is an organic compound which is added to many sunscreens to filter out UVA rays. It is a benzylidene camphor derivative, many of which are known for their excellent photostability. This compound has been approved for use in the U.S. since 2006, but only at a specific concentration and only in a few products manufactured by L'Oreal. The company got approval for those products through a new drug application process.
Scientific Research Applications
Micronization of Ecamsule : A study by Hariyanto, Myint, & Kim (2021) demonstrated the successful micronization of this compound using supercritical carbon dioxide. This process yielded fine this compound powder with particle sizes ranging from 1.8 μm to 2.8 μm, offering potential for improved application in sunscreen products.
Photo-stability and Sensitizing Properties : Research on the photo-stability of sunscreen ingredients, including this compound, was conducted by Abid, Marciniak, Pędziński, & Shahid (2017). They found that this compound exhibited photo-unstable properties, which is a significant aspect to consider in the formulation of sunscreens.
Drying Techniques for this compound : Another study by Hariyanto, Myint, & Kim (2020) investigated supercritical carbon dioxide drying techniques for this compound. They explored both constant and fluctuating pressure techniques, finding that near-complete removal of ethanol from the this compound solution was achieved with the fluctuating pressure method.
Potential Applications in Space Biology : The E. coli AntiMicrobial Satellite (EcAMSat) mission involved studying the antibiotic resistance of E. coli in microgravity, as detailed by Padgen et al. (2020). Although not directly related to this compound, this study's naming (EcAMSat) reflects the broad scope of research areas in which similar naming conventions are used.
Clinical Psychology Applications : In clinical psychology, Embodied Conversational Agents (ECAs), as discussed by Provoost, Lau, Ruwaard, & Riper (2017), are used for therapeutic interventions. This is an example of an acronym (ECA) unrelated to this compound but demonstrates the diverse range of acronyms in scientific literature.
Properties
IUPAC Name |
[(3E)-3-[[4-[(Z)-[7,7-dimethyl-3-oxo-4-(sulfomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl]methylidene]-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid | |
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InChI |
InChI=1S/C28H34O8S2/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36)/b19-13-,20-14+ | |
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InChI Key |
HEAHZSUCFKFERC-LRVMPXQBSA-N | |
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Canonical SMILES |
CC1(C2CCC1(C(=O)C2=CC3=CC=C(C=C3)C=C4C5CCC(C4=O)(C5(C)C)CS(=O)(=O)O)CS(=O)(=O)O)C | |
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Isomeric SMILES |
CC1(C\2CCC1(C(=O)/C2=C/C3=CC=C(C=C3)/C=C\4/C5CCC(C4=O)(C5(C)C)CS(=O)(=O)O)CS(=O)(=O)O)C | |
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Molecular Formula |
C28H34O8S2 | |
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Molecular Weight |
562.7 g/mol | |
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Color/Form |
Solid | |
CAS No. |
92761-26-7 | |
Record name | (E-E )-3,3'-(1,4-phenylenedimethylidene)bis(2-oxobornane-10-sulfonic acid) | |
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Record name | Terephthalylidene dicamphor sulfonic acid | |
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Melting Point |
255 °C (decomposes) | |
Details | O'Neil, M.J. (ed.). The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals. Cambridge, UK: Royal Society of Chemistry, 2013., p. 639 | |
Record name | Terephthalylidene dicamphor sulfonic acid | |
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